Cas no 23377-24-4 (Diazene,1,2-bis(3-bromophenyl)-, 1-oxide)

Diazene,1,2-bis(3-bromophenyl)-, 1-oxide structure
23377-24-4 structure
Product Name:Diazene,1,2-bis(3-bromophenyl)-, 1-oxide
CAS No:23377-24-4
MF:C12H8Br2N2O
MW:356.012721061707
CID:272809
PubChem ID:97095
Update Time:2025-04-19

Diazene,1,2-bis(3-bromophenyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Diazene,1,2-bis(3-bromophenyl)-, 1-oxide
    • (3-bromophenyl)-(3-bromophenyl)imino-oxidoazanium
    • 3,3'-azoxybromobenzene
    • 3,3'-dibromoazoxybenzene
    • 3.3'-Dibrom-azoxybenzol
    • AC1L3XTI
    • AC1Q26M9
    • AR-1I3811
    • bis-(3-bromo-phenyl)-diazene-N-oxide
    • Bis-(3-brom-phenyl)-diazen-N-oxid
    • diazene, bis(3-bromophenyl)-,1-oxide
    • m,m'-dibromoazoxybenzene
    • NSC99450
    • Diazene, bis(3-bromophenyl)-, 1-oxide
    • NSC 99450
    • NSC-99450
    • 23377-24-4
    • Inchi: 1S/C12H8Br2N2O/c13-9-3-1-5-11(7-9)15-16(17)12-6-2-4-10(14)8-12/h1-8H/b16-15-
    • InChI Key: ZJOZUCVPNIVCJN-NXVVXOECSA-N
    • SMILES: BrC1=CC=CC(=C1)/[N+](=N/C1C=CC=C(C=1)Br)/[O-]

Computed Properties

  • Exact Mass: 353.90034
  • Monoisotopic Mass: 353.9
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.72
  • Boiling Point: 445.3°C at 760 mmHg
  • Flash Point: 223.1°C
  • Refractive Index: 1.653
  • PSA: 38.43
  • LogP: 5.66050
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